Cas no 122328-15-8 (Ellagic acid)

• Product Name: Ellagic acid
• CAS No: 122328-15-8
• MF: C₁₄H₆O₈
• MW: 302.1926445961
• CID: 5098312
• Update Time: 2023-08-25

Ellagic acid Chemical and Physical Properties

Names and Identifiers

• ellagic acid
• Benzoaric acid
• Lagistase
• Elagostasine
• Eleagic acid
• Alizarine Yellow
• Gallogen
• Llagic acid
• Acide ellagique
• Acido elagico
• Acidum ellagicum
• C.I. 55005
• C.I. 75270
• Ellagicacid
• Ellagate
• Gallogen, astringent
• MLS000069632
• NSC407286
• 19YRN3ZS9P
• SMR000058244
• 4,4',5,5',6,6'-hexahydroxydiphenic acid 2,6,2',6'-dilactone
• NSC656272
• tetrahydro
• Ellagic acid

• Inchi： 1S/C14H6O8/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19/h1-2,15-18H
• InChI Key： AFSDNFLWKVMVRB-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 475
• XLogP3: 1.1
• Topological Polar Surface Area: 134

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